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Introduction

(E)-2-methylpentadec-2-enoyl-CoA is a long-chain, branched-chain acyl-coenzyme A

thioester. While specific research on this exact molecule is limited, its structure suggests a role

as an intermediate in the metabolism of branched-chain fatty acids (BCFAs) and the catabolism

of branched-chain amino acids (BCAAs), particularly isoleucine. Understanding the metabolic

fate and cellular effects of this molecule is crucial for research into metabolic disorders,

including insulin resistance, obesity, and certain inborn errors of metabolism. These application

notes provide a comprehensive overview of experimental models and detailed protocols for the

investigation of (E)-2-methylpentadec-2-enoyl-CoA.

Biological Context and Signaling Pathways
(E)-2-methylpentadec-2-enoyl-CoA is likely a substrate for or product of enzymes involved in

fatty acid and amino acid metabolism. The key enzyme implicated in the metabolism of similar

molecules is 2-methyl-branched-chain-enoyl-CoA reductase. This enzyme participates in the

degradation pathway of isoleucine and is also involved in the synthesis of BCFAs in some

organisms.
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The broader metabolic pathways and signaling networks potentially influenced by (E)-2-
methylpentadec-2-enoyl-CoA include:

Branched-Chain Amino Acid (BCAA) Catabolism: The degradation of isoleucine generates

intermediates that are structurally similar to the target molecule. Dysregulation of BCAA

metabolism is linked to insulin resistance and other metabolic diseases.

Fatty Acid Synthesis and Elongation: As a long-chain acyl-CoA, it may influence the activity

of enzymes and signaling pathways involved in lipid synthesis, such as fatty acid synthase

(FASN) and sterol regulatory element-binding protein 1 (SREBP1).

Mitochondrial β-oxidation: Branched-chain acyl-CoAs are substrates for mitochondrial

dehydrogenases. The accumulation or depletion of these intermediates can impact

mitochondrial function and energy homeostasis.

Below is a diagram illustrating the potential metabolic context of (E)-2-methylpentadec-2-
enoyl-CoA within the broader scope of BCAA catabolism.
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Culture HepG2 Cells

Treat with (E)-2-methylpentadec-2-enoic acid
(and vehicle control)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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